Cas no 1214358-66-3 (3',4,5-Trifluorobiphenyl-2-carboxylic acid)

• Product Name: 3',4,5-Trifluorobiphenyl-2-carboxylic acid
• CAS No: 1214358-66-3
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• CID: 4998983
• Update Time: 2025-10-19

3',4,5-Trifluorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4,5-trifluorobiphenyl-2-carboxylic acid
• 3',4,5-Trifluorobiphenyl-2-carboxylic acid

• Inchi： 1S/C13H7F3O2/c14-8-3-1-2-7(4-8)9-5-11(15)12(16)6-10(9)13(17)18/h1-6H,(H,17,18)
• InChI Key： IWKVYLQQIQDPJW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)C1C=CC=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3',4,5-Trifluorobiphenyl-2-carboxylic acid

Comprehensive Overview of 3',4,5-Trifluorobiphenyl-2-carboxylic acid (CAS No. 1214358-66-3): Properties, Applications, and Industry Insights

3',4,5-Trifluorobiphenyl-2-carboxylic acid (CAS No. 1214358-66-3) is a fluorinated aromatic carboxylic acid that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a biphenyl backbone substituted with three fluorine atoms at the 3', 4, and 5 positions, along with a carboxylic acid group at the 2-position. This configuration imparts exceptional electronic and steric characteristics, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability, lipophilicity, and bioavailability. Researchers and industry professionals frequently search for terms like "fluorinated biphenyl derivatives" and "carboxylic acid applications in drug discovery," reflecting the growing interest in this chemical space. 3',4,5-Trifluorobiphenyl-2-carboxylic acid aligns with these trends, offering a versatile scaffold for designing novel therapeutics and agrochemicals.

The synthesis of 3',4,5-Trifluorobiphenyl-2-carboxylic acid typically involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling and selective fluorination. Its high purity and structural precision are critical for applications in medicinal chemistry, where it serves as a building block for kinase inhibitors and other targeted therapies. Additionally, its role in material science—such as in liquid crystals and organic semiconductors—highlights its interdisciplinary relevance.

From an environmental and regulatory perspective, fluorinated compounds like 3',4,5-Trifluorobiphenyl-2-carboxylic acid are subject to rigorous scrutiny. Searches for "sustainable fluorination methods" and "green chemistry alternatives" underscore the industry's shift toward eco-friendly synthesis routes. Innovations in catalytic fluorination and solvent-free reactions are addressing these concerns while maintaining the compound's functional advantages.

In summary, 3',4,5-Trifluorobiphenyl-2-carboxylic acid (CAS No. 1214358-66-3) exemplifies the convergence of chemical innovation and industrial demand. Its applications span life sciences, materials engineering, and beyond, making it a focal point for researchers exploring next-generation functional molecules. As the scientific community continues to prioritize efficiency and sustainability, this compound remains a key player in advancing cutting-edge technologies.